6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde

• Molecular Formula: C10H9ClO
• Molecular Weight: 180.63 g/mol
• IUPAC Name: 6-chloro-2,3-dihydro-1H-indene-5-carbaldehyde
• InChI: InChI=1S/C10H9ClO/c11-10-5-8-3-1-2-7(8)4-9(10)6-12/h4-6H,1-3H2
• InChI Key: NWUUMWRFBJZUFN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=C(C=C2C1)Cl)C=O

Description

6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde is a bicyclic aromatic compound featuring a partially saturated indene backbone with a chlorine substituent at position 6 and a formyl (-CHO) group at position 5. This structure confers unique electronic and steric properties, making it a valuable intermediate in organic synthesis and drug discovery. The chlorine atom enhances electrophilicity at adjacent positions, while the aldehyde group enables condensation reactions, such as Schiff base formation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde typically involves the chlorination of 2,3-dihydro-1H-indene followed by formylation. One common method includes the use of 3-chloropropionyl chloride and chlorobenzene in the presence of aluminum chloride as a catalyst. The reaction is carried out under controlled temperature conditions to ensure the selective formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same chlorination and formylation steps, with optimizations for yield and purity. The reaction conditions are carefully monitored, and the product is purified using techniques such as distillation and recrystallization to achieve high purity levels.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chloro substituent can be replaced by other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles such as amines or thiols can be used to replace the chloro group under basic conditions.

Major Products Formed

Oxidation: 6-Chloro-2,3-dihydro-1H-indene-5-carboxylic acid.

Reduction: 6-Chloro-2,3-dihydro-1H-indene-5-methanol.

Substitution: Various substituted indene derivatives depending on the nucleophile used.

Scientific Research Applications

6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex organic molecules.

Biology: In the study of enzyme interactions and as a potential inhibitor of certain biological pathways.

Medicine: As a precursor for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: In the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The chloro substituent can also participate in interactions with biological molecules, affecting their function and stability .

Comparison with Similar Compounds

Substituent Position and Functional Group Variations

The biological and chemical behavior of dihydroindene derivatives is highly dependent on substituent positions and functional groups. Key analogs include:

Compound Name	Substituents/Functional Groups	Molecular Weight	Key Properties/Applications	Reference ID
1-Oxo-2,3-dihydro-1H-indene-5-carbaldehyde	Ketone (C=O) at position 1	174.19 g/mol	Reactivity via ketone for nucleophilic additions
5-Chloro-2,3-dihydro-1H-inden-1-one	Chlorine at position 5, ketone at C1	168.61 g/mol	Preclinical studies in oncology
4,7-Dimethoxy-2,3-dihydro-1H-indene-5-carbaldehyde	Methoxy at C4/C7, aldehyde at C5	206.24 g/mol	Enhanced solubility due to methoxy groups
6-Ethoxy-2,3-dihydro-1H-indene-5-carbaldehyde	Ethoxy at C6, aldehyde at C5	190.24 g/mol	Ethoxy increases lipophilicity
2,3-Dihydro-1H-indene-2-carbaldehyde	Aldehyde at position 2	148.17 g/mol	Altered planarity affects π-π stacking

Key Observations :

• Chlorine vs. Alkoxy Substituents : Chlorine at C6 (target compound) increases electrophilicity compared to ethoxy/methoxy groups, influencing reactivity in cross-coupling reactions. Ethoxy/methoxy groups enhance solubility but reduce electrophilic character .
• Aldehyde Position : The aldehyde at C5 in the target compound allows conjugation with the aromatic ring, stabilizing resonance structures. In contrast, 2,3-dihydro-1H-indene-2-carbaldehyde (aldehyde at C2) exhibits reduced aromatic stabilization due to steric constraints .

Physicochemical Properties

• Solubility : The chloro substituent reduces aqueous solubility compared to methoxy/ethoxy analogs. For example, 6-ethoxy derivatives () are stored at 2–8°C in organic solvents, while chloro derivatives may require polar aprotic solvents .
• Stability : Aldehydes are prone to oxidation; stabilization via derivatization (e.g., acetal formation) is often necessary.

Biological Activity

6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde is a chemical compound that has garnered interest due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of the current understanding of this compound.

• Molecular Formula : C₉H₈ClO
• Molecular Weight : 170.61 g/mol
• IUPAC Name : 6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde

Biological Activity Overview

The biological activity of 6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde has been investigated in various studies, focusing on its potential as an anti-inflammatory and anticancer agent.

Anti-inflammatory Activity

Research indicates that compounds similar to 6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde exhibit significant anti-inflammatory properties. For instance, related indene derivatives have shown to inhibit cyclooxygenase (COX) enzymes, which are crucial in the inflammatory process. A study demonstrated that certain indene derivatives reduced prostaglandin E2 synthesis, suggesting a mechanism for anti-inflammatory action through COX inhibition .

Anticancer Potential

The compound has also been evaluated for its anticancer properties. In vitro studies have shown that indene derivatives can induce apoptosis in cancer cell lines. For example, a related study found that certain substituted indenes exhibited cytotoxic effects against human non-small cell lung cancer (A549) cells with IC50 values significantly lower than standard chemotherapy agents .

The proposed mechanism of action for 6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde involves:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in inflammatory pathways, such as COX and lipoxygenase.
• Induction of Apoptosis : It appears to promote apoptosis through mitochondrial pathways and caspase activation, evidenced by increased levels of pro-apoptotic proteins and decreased levels of anti-apoptotic proteins in treated cancer cells .

Table 1: Summary of Biological Activities

Activity	Mechanism	Reference
Anti-inflammatory	COX inhibition
Anticancer	Induction of apoptosis
Cytotoxicity	Cell cycle arrest

Detailed Findings

• Anti-inflammatory Effects : A study highlighted that derivatives similar to 6-Chloro-2,3-dihydro-1H-indene-5-carbaldehyde significantly inhibited the synthesis of leukotrienes associated with skin inflammation when applied topically .
• Cytotoxicity in Cancer Cells : In a comparative analysis with known anticancer agents like 5-fluorouracil (5-FU), compounds derived from indenes showed promising results with lower IC50 values against A549 cells, indicating greater potency .